Cas no 62642-77-7 (1H-Indazole, 1-ethenyl-6-nitro-)

1H-Indazole, 1-ethenyl-6-nitro- structure
62642-77-7 structure
Product Name:1H-Indazole, 1-ethenyl-6-nitro-
CAS No:62642-77-7
MF:C9H7N3O2
MW:189.170781373978
CID:436756
PubChem ID:71384253
Update Time:2025-04-19

1H-Indazole, 1-ethenyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 1-ethenyl-6-nitro-
    • 1-ethenyl-6-nitroindazole
    • 62642-77-7
    • DTXSID80806522
    • 1-Ethenyl-6-nitro-1H-indazole
    • Inchi: 1S/C9H7N3O2/c1-2-11-9-5-8(12(13)14)4-3-7(9)6-10-11/h2-6H,1H2
    • InChI Key: STSOSXYAANVCJT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C=NN(C=C)C=2C=1)=O

Computed Properties

  • Exact Mass: 189.05391
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
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